6-Methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazolin-4(3H)-one
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. Commercially available 3,4-dihydro-7-methoxy-4-oxoquinazolin-6-ol acetate undergoes chlorination with phosphorus oxychloride to form 6-acetoxy-4-chloro-7-methoxyquinazoline . Nucleophilic substitution reactions between this intermediate and various substituted anilines yield 7-methoxy-4-(substituted aniline)quinazoline-6-acetate derivatives . Hydrolysis of these intermediates with ammonia leads to 7-methoxy-4-(substituent aniline)quinazolin-6-ol derivatives . Finally, amidation of 2-chloroacetyl chloride with the latter intermediates produces the target compound 6-Methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazolin-4(3H)-one .
Molecular Structure Analysis
The crystal structure of 6-Methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazolin-4(3H)-one reveals its triclinic system. Notably, the C–O bond lengths are influenced by conjugation with the benzene ring. Further details can be obtained from IR and 1H NMR spectra, elemental analysis, and single crystal X-ray diffraction .
properties
IUPAC Name |
6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O5/c1-18-3-4-20-5-6-21-13-8-11-10(7-12(13)19-2)14(17)16-9-15-11/h7-9H,3-6H2,1-2H3,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQOLERVZUCJLTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOC1=C(C=C2C(=C1)N=CNC2=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80621792 |
Source
|
| Record name | 6-Methoxy-7-[2-(2-methoxyethoxy)ethoxy]quinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80621792 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazolin-4(3H)-one | |
CAS RN |
199328-78-4 |
Source
|
| Record name | 6-Methoxy-7-[2-(2-methoxyethoxy)ethoxy]quinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80621792 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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